Cas no 3201-21-6 (5-ethoxy-3-methyl-1H-pyrazole)

5-ethoxy-3-methyl-1H-pyrazole structure
5-ethoxy-3-methyl-1H-pyrazole structure
Product Name:5-ethoxy-3-methyl-1H-pyrazole
CAS No:3201-21-6
MF:C6H10N2O
MW:126.156401157379
CID:307020
PubChem ID:316286
Update Time:2025-04-19

5-ethoxy-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Ethoxy-5-methyl-1H-pyrazole
    • 1H-Pyrazole,3-ethoxy-5-methyl-
    • 4-AMINO-3-METHOXYPHENYLBORONIC ACID, PINACOL ESTER
    • 3-Aethoxy-5-methyl-1(2)H-pyrazol
    • 3-ethoxy-5-methyl-1(2)H-pyrazole
    • 5-ethoxy-3-methyl-1H-pyrazole
    • 5-Ethoxy-3-methyl-pyrazol
    • 3-Ethoxy-5-methyl-1H-pyrazole #
    • AG-690/33377041
    • Pyrazole, 3-methyl-5-ethoxy-
    • Z1198153548
    • SCHEMBL2725056
    • 3201-21-6
    • SCHEMBL11901291
    • DTXSID30953893
    • ethyl 3-methyl-1H-pyrazol-5-yl ether
    • AKOS006271947
    • 3-(ethyloxy)-5-methyl-1H-pyrazole
    • Pyrazole, 3-ethoxy-5-methyl-
    • CCG-2482
    • 3-Methyl-5-ethoxypyrazole
    • 1H-Pyrazole, 3-ethoxy-5-methyl-
    • NSC243820
    • AT21779
    • EN300-1659543
    • HMS1577C02
    • BS-28313
    • 3-ethoxy-5-methyl-pyrazole
    • CS-0210230
    • NSC-243820
    • 5203-83-8
    • DB-413963
    • DB-165811
    • Inchi: 1S/C6H10N2O/c1-3-9-6-4-5(2)7-8-6/h4H,3H2,1-2H3,(H,7,8)
    • InChI Key: HXEKEMXHIRHCED-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C)NN=1

Computed Properties

  • Exact Mass: 126.0794
  • Monoisotopic Mass: 126.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • Density: 1.071
  • Boiling Point: 260.3°C at 760 mmHg
  • Flash Point: 95.3°C
  • Refractive Index: 1.504
  • PSA: 37.91
  • LogP: 1.11680

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